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Compound of Interest

Compound Name: 2-fluoro-1H-indole
CAS No.: 944347-13-1
Cat. No.: B3170502

Get Quote

Technical Guide: 2-Fluoro-1H-indole
Executive Technical Summary

2-Fluoro-1H-indole (CAS: 944347-13-1) is a fluorinated indole derivative utilized in medicinal
chemistry as a bioisostere and metabolic blocker. However, it is chemically distinct from other

halo-indoles due to its high susceptibility to hydrolysis and tautomerization.

While often generated in situ for immediate downstream functionalization, stable isolation
requires strict anhydrous conditions. Its primary utility lies in its role as a reactive intermediate
or as a "masked" oxindole equivalent.

Physical & Chemical Properties

Due to the compound's tendency to decompose, standard physical constants (MP, BP) are
often reported for its stabilized derivatives or calculated based on structural analogs.

Table 1: Physicochemical Specifications
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Property Value | Description Notes

Molecular Formula

Molecular Weight 135.14 g/mol
Often isolated as an off-white
Physical State Solid (Low melting) to yellow waxy solid; tends to
darken upon oxidation.
B ) Incompatible with water
Solubility Soluble in DCM, THF, MeCN
(hydrolyzes).
Moderately lipophilic; fluorine
LogP (Calc.) ~2.9 increases lipophilicity vs.
indole (LogP 2.14).
More acidic than indole (pKa
) 16.2) due to the inductive
pKa (NH) ~14-15 (Predicted) ] ]
electron-withdrawing effect of
fluorine at C2.
- Prone to hydrolysis to 2-
Stability Low

oxindole; acid-sensitive.

The Instability Paradox: Tautomerization &
Hydrolysis

The defining physical characteristic of 2-fluoroindole is its reactivity at the C2 position. The C2-
F bond creates an imidoyl fluoride character within the ring system. In the presence of moisture
or acid, it undergoes rapid conversion to the thermodynamically stable 2-oxindole.

Mechanism of Decomposition

Unlike 3-fluoroindole, which is stable, 2-fluoroindole acts as a "trapped" enol of the oxindole
system.
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Figure 1: Hydrolytic decomposition of 2-fluoroindole to 2-oxindole.

Primary Instability Pathway

2-Fluoro-1H-indole + H20 (Hydrolysis Tetrahedral Intermediate - HF N 2-Oxindole
(Imidoyl Fluoride Character) (Unstable) (Thermodynamic Product)

Click to download full resolution via product page

Spectroscopic Characterization

Identification of 2-fluoroindole relies heavily on NMR spectroscopy, particularly

F NMR, to distinguish it from the oxindole byproduct.

Nuclear Magnetic Resonance (NMR)

e F NMR: The fluorine signal is the most diagnostic feature.
o Shift: Typically observed in the range of -130 to -145 ppm (relative to CFCI

).

o Note: This is distinct from aliphatic fluorines or trifluoromethyl groups. The signal may
appear as a doublet or multiplet due to coupling with the NH proton or C3-H.

e HNMR:

o C3-H: Appears as a doublet of doublets (coupling to F and C7-H/NH) in the aromatic
region (

6.0 — 6.5 ppm).
o NH: Broad singlet, typically downfield (

> 8.0 ppm).

Mass Spectrometry (MS)
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 HRMS (ESI): Calculated for

» Diagnostic: Presence of a peak at

134 (M+H - HF) often indicates decomposition during ionization.

Synthesis & Access

Because of its instability, 2-fluoroindole is rarely purchased as a bulk reagent. It is best
synthesized via [4+1] cyclization strategies that install the fluorine atom late-stage or generate
the indole core with the fluorine already in place.

Method A: Difluorocarbene Mediated Cyclization
(Modern Standard)

This method avoids the handling of unstable free indoles by generating them from ortho-

vinylanilines.
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; . Difluorocarbene Source . . L . .
Ortho-Vinylaniline (e.9., BICF2COOEt / TFDA) Figure 2: Synthesis via difluorocarbene insertion (Zhang et al. Strategy).
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Protocol Summary:
» Reagents:o-vinylaniline, Difluorocarbene source (e.g.,
or similar).
¢ Conditions: Anhydrous solvent (DCM or Toluene), Reflux.

e |solation: Rapid column chromatography on neutral alumina (silica is too acidic and
promotes hydrolysis) or use directly in the next step.

Handling & Storage Guidelines

To maintain the integrity of 2-fluoroindole samples:
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Acidity Control: Strictly avoid acidic media. Glassware should be base-washed or silanized if
possible.

Solvent Choice: Use non-protic, anhydrous solvents (DCM,

). Avoid alcohols (MeOH, EtOH) which can promote solvolysis.

Temperature: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

Purification: If purification is necessary, use neutral alumina rather than silica gel.
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fluoro-1h-indole-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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